Cas no 494767-14-5 (Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9ci))

• Product name: Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9ci)
• CAS No: 494767-14-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 2183173
• PubChem ID: 45079578

Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9ci) Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9ci)
• 2,3-dihydrofuro[2,3-c]pyridin-7-amine
• EN300-4289169
• UUA76714
• AKOS006327887
• AB52904
• DA-05511
• 494767-14-5
• F53509
• 2H,3H-FURO[2,3-C]PYRIDIN-7-AMINE
• KKNUPSZXHCJJLY-UHFFFAOYSA-N
• 863-864-5
• 2H,3H-furo(2,3-c)pyridin-7-amine
• SCHEMBL6702940
• Furo[2,3-c]pyridin-7-amine, 2,3-dihydro- (9CI)

• Inchi： InChI=1S/C7H8N2O/c8-7-6-5(1-3-9-7)2-4-10-6/h1,3H,2,4H2,(H2,8,9)
• InChI Key： KKNUPSZXHCJJLY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9ci)

CAS No. 494767-14-5: Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9CI)

The compound CAS No. 494767-14-5, also known as Furo[2,3-c]pyridin-7-amine, 2,3-dihydro-(9CI), is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural features and versatile applications.

Furo[2,3-c]pyridin derivatives are known for their ability to act as building blocks in organic synthesis. The presence of the dihydro group in the structure of Furo[2,3-c]pyridin-7-amine adds complexity to its reactivity and functionalization potential. Recent studies have highlighted its role in the development of novel drug candidates targeting various therapeutic areas.

The synthesis of CAS No. 494767-14-5 involves a multi-step process that typically includes cyclization reactions and amine functionalization. Researchers have explored various methodologies to optimize the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, Furo[2,3-c]pyridin-7-amine has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. Recent findings suggest that this compound could serve as a lead molecule for developing anti-inflammatory and anti-cancer agents.

The structural uniqueness of CAS No. 494767-14-5 also makes it an attractive candidate for material science applications. Its incorporation into polymer systems has been explored for enhancing thermal stability and mechanical properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Furo[2,3-c]pyridin-based compounds with greater accuracy. These insights are paving the way for innovative uses in electronics and optoelectronics.

In conclusion, CAS No. 494767-14-5, or Furo[2,3-c]pyridin-based compounds, represent a dynamic area of research with vast untapped potential. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing both scientific research and industrial applications.